Cas no 1210-39-5 (3,3-Diphenylacrylaldehyde)

• Product Name: 3,3-Diphenylacrylaldehyde
• CAS No: 1210-39-5
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• MDL: MFCD00006996
• CID: 152982
• PubChem ID: 24898287
• Update Time: 2025-09-19

3,3-Diphenylacrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,3-Diphenylacrylaldehyde
• β-Phenylcinnamaldehyde
• 2-Propenal,3,3-diphenyl-
• 3,3-diphenyl-2-Propenal
• BETA-PHENYLCINNAMALDEHYDE
• 3,3-diphenylprop-2-enal
• 3,3-diphenyl-acrylaldehyde
• 3,3-DIPHENYL-PROPENAL
• MWAFWBDWAWZJGK-UHFFFAOYSA-
• NSC 87895
• FT-0636941
• SCHEMBL376723
• 2-Propenal,3-diphenyl-
• diphenylacrolein
• MWAFWBDWAWZJGK-UHFFFAOYSA-N
• NSC-87895
• .beta.,.beta.-Diphenylacrolein
• 3,3-di(phenyl)prop-2-enal
• 1210-39-5
• A11942
• AM20080963
• 2-Propenal, 3,3-diphenyl-
• UT7JVZ5FZQ
• EINECS 214-913-9
• CHEMBL3182992
• 3,3-Diphenylacrolein
• AKOS015967370
• DS-6112
• beta-phenyl-cinnamaldehyde
• BAA21039
• CS-W007723
• MFCD00006996
• Tox21_202800
• beta,beta-Diphenylacrolein
• A804644
• NSC87895
• DTXCID4029066
• CAS-1210-39-5
• Acrolein, 3,3-diphenyl-
• 3,3-diphenylpropenal
• FT-0654363
• Acrolein,3-diphenyl-
• NS00023945
• .beta.-Phenylcinnamaldehyde
• DTXSID2049210
• UNII-UT7JVZ5FZQ
• NCGC00260346-01
• InChI=1/C15H12O/c16-12-11-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
• ALBB-024946
• DA-19780
• DB-042371

• MDL： MFCD00006996
• Inchi： 1S/C15H12O/c16-12-11-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
• InChI Key： MWAFWBDWAWZJGK-UHFFFAOYSA-N
• SMILES： O=C/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08900
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 44-46 °C (lit.)
• Boiling Point: 195-200 °C/17 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• PSA: 17.07000
• LogP: 3.31720
• Solubility: Not determined

3,3-Diphenylacrylaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 43-51/53
• Safety Instruction： 36/37-61
• Hazardous Material Identification：

Additional information on 3,3-Diphenylacrylaldehyde

Recent Advances in the Study of 3,3-Diphenylacrylaldehyde (CAS: 1210-39-5) in Chemical Biology and Pharmaceutical Research

3,3-Diphenylacrylaldehyde (CAS: 1210-39-5) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This α,β-unsaturated aldehyde serves as a key intermediate in the synthesis of various bioactive molecules, including heterocyclic compounds, natural product analogs, and drug candidates. Recent studies have explored its reactivity, biological activities, and utility in medicinal chemistry, making it a compound of considerable interest to researchers in the field.

One of the most notable advancements in the study of 3,3-Diphenylacrylaldehyde is its role as a Michael acceptor in organic synthesis. Researchers have leveraged its electrophilic properties to develop novel synthetic routes for the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of indole derivatives with potent anticancer activity. The study highlighted the compound's ability to undergo conjugate addition with nucleophiles, facilitating the rapid assembly of pharmacologically relevant scaffolds.

In addition to its synthetic utility, 3,3-Diphenylacrylaldehyde has been investigated for its direct biological effects. A recent in vitro study revealed that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). This finding suggests its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking studies have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) optimization.

The pharmacological potential of 3,3-Diphenylacrylaldehyde derivatives has also been explored. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the design and evaluation of a series of analogs with enhanced selectivity for kinase targets. These derivatives demonstrated promising activity in preclinical models of neurodegenerative diseases, underscoring the compound's relevance in drug discovery. The study emphasized the importance of modifying the aldehyde moiety to improve metabolic stability and bioavailability.

From a mechanistic perspective, recent research has shed light on the compound's interactions with cellular redox systems. A 2023 paper in Free Radical Biology and Medicine reported that 3,3-Diphenylacrylaldehyde can modulate oxidative stress responses by scavenging reactive oxygen species (ROS) and activating antioxidant defense pathways. These findings open new avenues for its application in diseases characterized by oxidative damage, such as cancer and aging-related disorders.

Despite these advancements, challenges remain in the practical application of 3,3-Diphenylacrylaldehyde. Issues such as its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, a recent patent application disclosed a prodrug approach to enhance the compound's delivery and reduce off-target effects.

In conclusion, 3,3-Diphenylacrylaldehyde (CAS: 1210-39-5) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its dual role as a synthetic building block and a bioactive molecule underscores its versatility. Future studies are expected to explore its applications in targeted drug delivery, combination therapies, and personalized medicine, further solidifying its position in the field.